2-[(5E)-5-(2-furylmethylene)-6-oxo-5,6-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl acetate

• IUPAC Name: [2-[(5E)-5-(furan-2-ylmethylidene)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl] acetate
• InChI: InChI=1S/C17H11N3O4S/c1-10(21)24-13-7-3-2-6-12(13)15-18-17-20(19-15)16(22)14(25-17)9-11-5-4-8-23-11/h2-9H,1H3/b14-9+
• InChI Key: LWXISUIBGGSKFX-NTEUORMPSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C2=NN3C(=O)C(=CC4=CC=CO4)SC3=N2
• Isomeric SMILES: CC(=O)OC1=CC=CC=C1C2=NN3C(=O)/C(=C\C4=CC=CO4)/SC3=N2
• Molecular Formula: C17H11N3O4S
• DSSTOX Substance ID: DTXSID00365540
• Molecular Weight: 353.4 g/mol
• CAS No.: 6238-33-1

Description

This compound belongs to the thiazolo-triazol hybrid family, characterized by a fused bicyclic core ([1,3]thiazolo[3,2-b][1,2,4]triazol-6-one) linked to a phenyl acetate moiety via a conjugated (5E)-5-(2-furylmethylene) group. The synthesis of such derivatives typically involves condensation of 1,2,4-triazole-3-thiols with maleimides in acetic acid under reflux, followed by purification via recrystallization . While specific data for this compound are sparse in the provided evidence, its structural analogs (e.g., indole- or aryl-substituted derivatives) are noted for antimicrobial activity, suggesting a plausible bioactivity profile for this compound .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5E)-5-(2-furylmethylene)-6-oxo-5,6-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl acetate typically involves multi-step organic reactions. One common method includes the condensation of 2-furylmethylene with a thiazole derivative, followed by cyclization with a triazole precursor. The reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction conditions are meticulously controlled. The use of automated systems for monitoring temperature, pressure, and pH levels ensures consistency and efficiency in production. Additionally, purification processes such as recrystallization or chromatography are employed to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-[(5E)-5-(2-furylmethylene)-6-oxo-5,6-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl acetate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride can be used to reduce specific functional groups within the compound.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halogenating agents, nucleophiles, and electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific functional groups targeted. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Anticancer Properties

Research indicates that compounds related to thiazolo[3,2-b][1,2,4]triazoles exhibit significant anticancer activity. For instance, a study evaluated various derivatives for their effects on human cancer cell lines, revealing that certain thiazolo-triazole compounds displayed potent activity against renal cancer, leukemia, colon cancer, breast cancer, and melanoma cell lines. Notably, compounds with the thiazolo-triazole structure demonstrated higher potency compared to their amide counterparts .

Synthesis and Derivatives

The synthesis of 2-[(5E)-5-(2-furylmethylene)-6-oxo-5,6-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl acetate typically involves cyclocondensation reactions between various starting materials including thiols and aldehydes under acidic conditions. This synthetic pathway allows for the introduction of various substituents that can modulate biological activity.

Case Study 1: Anticancer Evaluation

A comprehensive study evaluated a series of thiazolo-triazole derivatives against a panel of nearly 60 human cancer cell lines. The results indicated that specific derivatives exhibited high selectivity towards melanoma cells while others showed significant activity against breast cancer cells. These findings underscore the potential of this compound class in targeted cancer therapies .

Case Study 2: Structure-Activity Relationship (SAR)

Another study focused on the structure-activity relationship of thiazolo-triazole compounds. It was found that modifications at specific positions on the aromatic ring significantly influenced anticancer potency. For instance, substitution with halogens at the para position enhanced efficacy against multiple cancer types .

Mechanism of Action

The mechanism of action of 2-[(5E)-5-(2-furylmethylene)-6-oxo-5,6-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl acetate involves its interaction with specific molecular targets and pathways. It may act as an enzyme inhibitor, binding to active sites and altering enzyme activity. This inhibition can disrupt critical metabolic pathways, leading to the desired biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs differ primarily in substituents at the 5-position of the thiazolo-triazol core and the aryl/heteroaryl groups attached to the phenyl acetate moiety. These variations significantly influence physicochemical properties, bioactivity, and synthetic pathways. Below is a detailed comparison:

Table 1: Structural and Functional Comparison of Thiazolo-Triazol Derivatives

Compound Name (Substituents)	Molecular Weight (g/mol)	Key Structural Features	Reported Bioactivity/Applications	Reference
2-[(5Z)-5-(1-Ethyl-2-oxoindol-3-ylidene)-6-oxo-thiazolo-triazol-2-yl]phenyl acetate	467.12	Indole substituent at C5; Z-configuration	Antimicrobial (broad-spectrum)
2-[(5Z)-5-(2-Oxo-1-propylindol-3-ylidene)-6-oxo-thiazolo-triazol-2-yl]phenyl acetate	481.15	Propyl-indole substituent; extended conjugation	Antifungal (Candida spp.)
2-Ethoxy-4-[(E)-(2-(4-methylphenyl)-6-oxo-thiazolo-triazol-5-ylidene)methyl]phenyl acetate	379.40	Ethoxy and p-tolyl groups; E-configuration	Moderate antibacterial (Gram-positive)
[4-[(Z)-[2-(3,4-Dimethoxyphenyl)-6-oxo-thiazolo-triazol-5-ylidene]methyl]-2-ethoxyphenyl] acetate	467.12	Dimethoxyaryl substituent; Z-configuration	Enhanced solubility and photostability
Target Compound: 2-[(5E)-5-(2-Furylmethylene)-6-oxo-thiazolo-triazol-2-yl]phenyl acetate	~380 (estimated)	2-Furylmethylene; E-configuration	Hypothesized antimicrobial/antioxidant

Key Observations:

Substituent Effects on Bioactivity :

• Indole-substituted analogs (e.g., ) exhibit stronger antimicrobial activity than aryl-substituted derivatives, likely due to improved membrane penetration via hydrophobic interactions.
• The 2-furylmethylene group in the target compound may enhance π-stacking interactions with microbial enzymes, though experimental validation is required .

Stereochemical Impact :

• E-configuration (as in the target compound) is associated with higher thermal stability compared to Z-isomers, as seen in phenyl-substituted analogs .

Solubility and Pharmacokinetics :

• Methoxy/ethoxy substituents (e.g., ) improve aqueous solubility, whereas bulky groups (e.g., propyl-indole in ) reduce bioavailability. The target compound’s furan ring may confer moderate solubility due to its polarizable oxygen atom.

Synthetic Accessibility :

• Furyl-substituted derivatives are synthesized similarly to indole analogs but require milder conditions to avoid furan ring decomposition .

Research Findings and Gaps

• Antimicrobial Potential: Analogs with electron-withdrawing groups (e.g., oxo-indole in ) show MIC values of 2–8 µg/mL against Staphylococcus aureus and Escherichia coli, suggesting the target compound could share this efficacy .
• Thermal Stability : Differential scanning calorimetry (DSC) of similar compounds reveals melting points between 180–220°C, correlating with substituent bulkiness .

Biological Activity

The compound 2-[(5E)-5-(2-furylmethylene)-6-oxo-5,6-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl acetate is a member of the thiazolo[3,2-b][1,2,4]triazole class of compounds. These compounds have garnered attention due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This article reviews the biological activity of this specific compound based on available literature and research findings.

Structural Information

The molecular formula of the compound is $C_{17}H_{11}N_{3}O_{4}S$ with a complex structure that includes a thiazole and triazole moiety. The structural characteristics are crucial for understanding its biological interactions.

Property	Value
Molecular Formula	C17H11N3O4S
Molecular Weight	353.35 g/mol
SMILES	CC(=O)OC1=CC=CC=C1C2=NN3C(=O)/C(=C\C4=CC=CO4)/SC3=N2
InChI	InChI=1S/C17H11N3O4S/c1-10(21)24...

Biological Activity Overview

Research indicates that derivatives of thiazolo[3,2-b][1,2,4]triazoles exhibit a range of biological activities. The following sections detail specific activities relevant to the compound .

Anti-inflammatory Activity

A study highlighted the anti-inflammatory potential of thiazolo derivatives, suggesting that modifications in their structure can enhance their efficacy. The compound's ability to inhibit pro-inflammatory cytokines may contribute to its therapeutic effects in inflammatory diseases .

Antimicrobial Properties

Thiazolo derivatives have shown significant antimicrobial activity against various pathogens. The mechanism often involves disruption of microbial cell wall synthesis or interference with metabolic pathways. The specific compound's activity against bacteria and fungi needs further investigation to establish its spectrum of action .

Anticancer Effects

Research into thiazolo compounds has also indicated potential anticancer properties. These compounds can induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms. Studies focusing on similar derivatives have shown promising results in vitro and in vivo .

Case Studies

Several studies have examined the biological effects of thiazolo derivatives:

• Study on Anti-inflammatory Effects :
  • Objective : Evaluate the anti-inflammatory potential.
  • Findings : Compounds demonstrated significant inhibition of inflammation markers in animal models.
  • : Suggests potential for development as anti-inflammatory agents .
• Antimicrobial Activity Assessment :
  • Objective : Test the efficacy against bacterial strains.
  • Findings : Displayed broad-spectrum activity against Gram-positive and Gram-negative bacteria.
  • : Indicates potential as an antimicrobial agent .
• Anticancer Study :
  • Objective : Investigate cytotoxic effects on cancer cell lines.
  • Findings : Induced apoptosis and inhibited proliferation in several cancer types.
  • : Supports further development for cancer therapeutics .

Research Findings and Data Tables

The following table summarizes the biological activities reported for compounds related to this class:

Activity Type	Observed Effect	Reference
Anti-inflammatory	Inhibition of cytokines
Antimicrobial	Broad-spectrum activity
Anticancer	Induction of apoptosis